N-(5-(trifluoromethyl)pyridin-2-yl)pivalamide

• Molecular Formula: C11H13F3N2O
• Molecular Weight: 246.23 g/mol
• IUPAC Name: 2,2-dimethyl-N-[5-(trifluoromethyl)pyridin-2-yl]propanamide
• InChI: InChI=1S/C11H13F3N2O/c1-10(2,3)9(17)16-8-5-4-7(6-15-8)11(12,13)14/h4-6H,1-3H3,(H,15,16,17)
• InChI Key: BTKFMFHSXIGWFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NC=C(C=C1)C(F)(F)F

Description

N-(5-(trifluoromethyl)pyridin-2-yl)pivalamide is a useful research compound. Its molecular formula is C11H13F3N2O and its molecular weight is 246.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(trifluoromethyl)pyridin-2-amine (15 g, 92.5 mmole) was taken up in DCM (190 ml) under nitrogen and NEt3 (16 ml, 115.7 mmole) was added. The solution was cooled to −5° C., a solution of trimethyl acetyl chloride (12.5 ml, 101.8 mmole) in DCM (65 ml) was added dropwise, and the mixture was stirred for a further 15 minutes in an ice bath. The mixture was then stirred for 2 hours at RT. The suspension was washed with H2O (150 ml), then with dilute NaHCO3 solution, and the organic phase was dried over MgSO4. After filtering off the drying agent and removing the solvent on a rotary evaporator the residue was crystallised. N-(5-(trifluoromethyl)pyridin-2-yl)pivalamide (20.8 g, 91) was obtained.